BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: Dimethyl 4-
Acetoxyisophthalate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dimethyl 4-Acetoxyisophthalate
CAS No.: 71932-29-1
Cat. No.: B1290582
Get Quote
. J

Thermodynamic Characterization and Synthetic
Utility in Drug Discovery
Executive Summary

Dimethyl 4-acetoxyisophthalate (CAS: 71932-29-1) is a specialized aromatic ester
intermediate used primarily in the synthesis of functionalized polymers and pharmaceutical
pharmacophores, specifically integrin antagonists (VLA-4 inhibitors).[1]

This technical guide focuses on the critical physical property of this compound: its melting point
of 96°C.[2] Accurate characterization of this value is chemically significant because it lies within
the experimental error margin of its direct precursor, Dimethyl 4-hydroxyisophthalate (MP:
~97°C). Consequently, this guide emphasizes that while melting point is a necessary purity
check, it is insufficient for reaction monitoring, necessitating orthogonal analytical methods.

Chemical Identity & Structural Analysis[3]
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Property Specification

Chemical Name Dimethyl 4-acetoxyisophthalate

4-Acetoxyisophthalic acid dimethyl ester; 1,3-
Synonyms Benzenedicarboxylic acid, 4-(acetyloxy)-,

dimethyl ester

CAS Number 71932-29-1

Molecular Formula C12H1206

Molecular Weight 252.22 g/mol

Appearance White to off-white crystalline powder

N Soluble in chloroform, ethyl acetate, methanol;
Solubility ]
Insoluble in water

Structural Logic

The molecule consists of an isophthalate (meta-dicarboxylate) core. The hydroxyl group at
position 4 is acetylated.[3][4][5][6]

e Position 1 & 3: Methyl ester groups (-COOCHS3).
e Position 4: Acetoxy group (-OCOCHS3).[7][3][4][5]

o Steric Environment: The acetoxy group at C4 is ortho to the ester at C3. This proximity
creates steric strain and eliminates the intramolecular hydrogen bond that typically exists in
the precursor (between the C4-phenol and C3-carbonyl).

Thermodynamic Properties: The Melting Point

The experimentally determined melting point for high-purity (>98% GC) Dimethyl 4-
acetoxyisophthalate is 96°C.

Comparative Thermodynamics

A critical challenge in synthesizing this compound is the thermal similarity to its starting
material.
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Thermodynamic

Compound Structure Melting Point .
Driver
Intramolecular H-bond
) (OH::-:0=C) reduces
Dimethyl 4- )
) intermolecular
hydroxyisophthalate Phenol (-OH) 93-97°C ] )
networking, lowering
(Precursor) )
MP relative to para-
isomers.
Removal of H-donor;
) increased MW (+42
Dimethyl 4-
. Da) and van der
acetoxyisophthalate Acetate (-OAc) 96°C )
Waals packing
(Product)

compensate for loss

of polarity.

Scientific Insight: The acetylation of the C4-hydroxyl group effectively "caps" the phenol. In
many systems, acetylation lowers the melting point by disrupting hydrogen bonding networks.
However, in this isophthalate system, the precursor's hydrogen bond is primarily intramolecular
(between C4-OH and C3-COOMe). Therefore, the precursor already behaves somewhat "non-
polarly" in the crystal lattice. The acetylation adds mass and rigidity without significantly
breaking intermolecular bonds, resulting in a negligible shift in melting point.

Implication for Researchers: You cannot rely on melting point depression or elevation to
confirm the completion of the acetylation reaction.

Experimental Protocols
A. Synthesis Workflow (Acetylation)

The standard synthesis involves the acetylation of Dimethyl 4-hydroxyisophthalate using acetic
anhydride.

Reagents:

» Dimethyl 4-hydroxyisophthalate (1.0 eq)[8]
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e Acetic Anhydride (1.2 eq)
e Pyridine (1.5 eq) or Triethylamine (Catalytic DMAP)
e Solvent: Dichloromethane (DCM) or THF

Procedure:

Dissolution: Dissolve the hydroxy-isophthalate in dry DCM under nitrogen atmosphere.
e Activation: Add pyridine (base) to the solution.

o Acetylation: Dropwise addition of acetic anhydride at 0°C. Allow to warm to room
temperature (25°C) and stir for 4 hours.

e Quench: Add water to hydrolyze excess anhydride.

o Extraction: Wash organic layer with 1N HCI (to remove pyridine), then saturated NaHCOs,
then brine.

e Drying: Dry over anhydrous MgSOa4 and concentrate in vacuo.

» Crystallization: Recrystallize the crude solid from hot methanol to yield white needles (MP:
96°C).

B. Analytical Validation Logic

Because the MP is non-diagnostic between SM (Starting Material) and Product, the following
logic flow is required for validation.
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Figure 1: Analytical decision matrix for validating Dimethyl 4-acetoxyisophthalate,
highlighting the insufficiency of melting point alone.

Diagnostic Signals:

e TLC: The acetoxy product is less polar than the hydroxy precursor and will have a higher Rf
value in Hexane/EtOAc systems.

* |IR: Disappearance of the broad -OH stretch (~3300 cm~1) and appearance of a distinct
acetate carbonyl stretch (~1760 cm~1), separate from the benzoate ester carbonyls (~1720
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cm1).

Applications in Drug Development

Dimethyl 4-acetoxyisophthalate serves as a "masked" intermediate.[1] The acetoxy group
acts as a protecting group for the phenol during harsh electrophilic aromatic substitutions or
halogenations on the benzene ring.

Case Study: VLA-4 Inhibitors In the development of VLA-4 (Very Late Antigen-4) inhibitors for
treating autoimmune diseases (e.g., asthma, multiple sclerosis), the isophthalate core provides
the necessary scaffold to mimic the binding motif of VCAM-1.

» Scaffold Construction: The dimethyl ester handles are selectively hydrolyzed to differentiate
the carboxylic acids.

o Deprotection: The acetyl group is removed (hydrolysis) at a late stage to reveal the phenol,
which often participates in critical hydrogen bonding within the receptor pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scribd.com [scribd.com]

2. Dimethyl 4-Acetoxyisophthalate >98.0%(GC) 19 - Bestel goedkope laboratoriumproducten
bij Laboratoriumdiscounter. Van microscopen tot chemicalién, snel geleverd in Nederland.
Bekijk ons assortiment! [laboratoriumdiscounter.nl]

. scribd.com [scribd.com]

. WO2001000206A1 - Vla-4 inhibitor compounds - Google Patents [patents.google.com]
. Page loading... [wap.guidechem.com]

. No results for search term "3D-FD170510" | CymitQuimica [cymitquimica.com]

. METHYL 4-ACETOXYBENZOATE | 24262-66-6 [chemicalbook.com]

. DIMETHYL 4-HYDROXYISOPHTHALATE | 5985-24-0 [chemicalbook.com]

°
© [e0] ~ » ol S w

. 71932-29-1 CAS MSDS (4-ACETOXYISOPHTHALIC ACID DIMETHYL ESTER) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

¢ 10. Dimethyl 4-Acetoxyisophthalate 98.0+%, TCI America 1 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

¢ To cite this document: BenchChem. [Technical Profile: Dimethyl 4-Acetoxyisophthalate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290582/docs#technical-profile-dimethyl-4-
acetoxyisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1290582?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/683226129/TCI-Price-List-for-2022-CSIR
https://www.laboratoriumdiscounter.nl/nl/dimethyl-4-acetoxyisophthalate-980gc-1g.html
https://www.laboratoriumdiscounter.nl/nl/dimethyl-4-acetoxyisophthalate-980gc-1g.html
https://www.laboratoriumdiscounter.nl/nl/dimethyl-4-acetoxyisophthalate-980gc-1g.html
https://www.scribd.com/document/392571242/Catalog-Produk-Pt-Dipa-Puspa-Labsains
https://patents.google.com/patent/WO2001000206A1/en
https://wap.guidechem.com/encyclopedia/4-acetoxyisophthalic-acid-dime-dic36503.html
https://cymitquimica.com/products/3D-FD170510/45-dibromo-99-dimethyl-9h-xanthene/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1257397.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7445916.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5340675.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5340675.aspx
https://www.fishersci.com/shop/products/dimethyl-4-acetoxyisophthalate-tci-america-2/A12261G
https://www.fishersci.com/shop/products/dimethyl-4-acetoxyisophthalate-tci-america-2/A12261G
https://www.benchchem.com/product/b1290582/docs#technical-profile-dimethyl-4-acetoxyisophthalate
https://www.benchchem.com/product/b1290582/docs#technical-profile-dimethyl-4-acetoxyisophthalate
https://www.benchchem.com/product/b1290582/docs#technical-profile-dimethyl-4-acetoxyisophthalate
https://www.benchchem.com/product/b1290582/docs#technical-profile-dimethyl-4-acetoxyisophthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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